3-amino-N-(5-chloro-2-methoxyphenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

• IUPAC Name: 3-amino-N-(5-chloro-2-methoxyphenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C21H22ClN3O2S/c1-3-11-4-6-15-12(8-11)9-14-18(23)19(28-21(14)25-15)20(26)24-16-10-13(22)5-7-17(16)27-2/h5,7,9-11H,3-4,6,8,23H2,1-2H3,(H,24,26)
• InChI Key: IRJJKJNEHWYWEK-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC2=NC3=C(C=C2C1)C(=C(S3)C(=O)NC4=C(C=CC(=C4)Cl)OC)N
• Molecular Formula: C21H22ClN3O2S
• Molecular Weight: 415.9 g/mol

Description

The compound “3-amino-N-(5-chloro-2-methoxyphenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide” is a complex organic molecule. Its molecular formula is C22H21ClF3N3O2S, and it has an average mass of 483.934 Da.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. It includes an amide group, a chloro-substituted phenyl group, a methoxy group, and a tetrahydrothieno[2,3-b]quinoline core.

Scientific Research Applications

Quinoline Derivatives as Corrosion Inhibitors

Quinoline compounds, characterized by a fused benzene and pyridine ring, exhibit significant anticorrosive properties. Research demonstrates that derivatives of quinoline, including those with polar substituents like amino (-NH2), effectively adsorb on metallic surfaces to form stable chelating complexes. These complexes inhibit metallic corrosion through coordination bonding, highlighting their potential application in corrosion protection materials. The detailed review by Verma, Quraishi, and Ebenso (2020) provides a comprehensive overview of quinoline-based compounds as corrosion inhibitors, suggesting a potential application area for the compound if it shares similar structural attributes that contribute to these properties (Verma, Quraishi, & Ebenso, 2020).

Quinoxaline and Pyrimidoquinolines: Biological and Optoelectronic Applications

Quinoxaline derivatives, including pyrimido[4,5-b]quinolines, possess a wide range of biological activities and therapeutic importance, which may extend to structurally related compounds. These derivatives have been synthesized from various starting materials, showing significant potential in medicinal chemistry due to their diverse biological activities. This insight suggests potential research avenues for exploring the biological activities of the specified compound, given its structural similarity to quinoxaline derivatives. Kumar et al. (2001) detailed the synthesis and biological relevance of these compounds, indicating their importance in developing new therapeutic agents (Kumar et al., 2001).

Additionally, quinazoline and quinoxaline derivatives have been explored for their applications in optoelectronic materials, including organic light-emitting diodes (OLEDs) and photoelectric conversion elements. The incorporation of these heterocyclic fragments into π-extended conjugated systems has been recognized for creating novel optoelectronic materials, suggesting a potential application area for the compound if it possesses suitable structural features for electronic device applications. Lipunova et al. (2018) reviewed the applications of quinazoline and pyrimidine derivatives in optoelectronics, highlighting the significance of these heterocycles in developing advanced materials (Lipunova, Nosova, Charushin, & Chupakhin, 2018).

Future Directions

The future research directions for this compound could involve further exploration of its biological activity, development of synthesis methods, and investigation of its physical and chemical properties. Given its complex structure, it could be of interest in various areas of research, including medicinal chemistry and drug discovery.

Mechanism of Action

Target of Action

It’s known that similar compounds have been used in suzuki–miyaura coupling , a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This suggests that the compound might interact with similar targets.

Mode of Action

The compound’s mode of action involves its interaction with its targets, leading to changes in the targets’ function. In the case of Suzuki–Miyaura coupling, the reaction involves the oxidative addition of formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

The compound likely affects the biochemical pathways involved in Suzuki–Miyaura coupling . This process involves chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . The exact downstream effects would depend on the specific targets and the nature of the compound’s interaction with these targets.

Result of Action

In the context of suzuki–miyaura coupling, the result of the compound’s action would be the formation of a new carbon–carbon bond .

Action Environment

The compound’s action, efficacy, and stability could be influenced by various environmental factors. For example, the Suzuki–Miyaura coupling reaction is known to be exceptionally mild and functional group tolerant . This suggests that the compound might also exhibit these properties, allowing it to function effectively in a variety of environments.